Cas no 70396-19-9 (L-Alanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-)

• Product Name: L-Alanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-
• CAS No: 70396-19-9
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 547297
• PubChem ID: 71404961
• Update Time: 2025-04-19

L-Alanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-isoleucyl]-
• (2S)-2-[[(2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoyl]amino]propanoic acid
• t-butyloxycarbonyl-isoleucyl-alanine
• N-(tert-Butoxycarbonyl)-L-isoleucyl-L-alanine
• DTXSID00825775
• 70396-19-9
• SCHEMBL9980656

• Inchi： 1S/C14H26N2O5/c1-7-8(2)10(11(17)15-9(3)12(18)19)16-13(20)21-14(4,5)6/h8-10H,7H2,1-6H3,(H,15,17)(H,16,20)(H,18,19)/t8-,9-,10-/m0/s1
• InChI Key： QSTHWZRQUMSZKK-GUBZILKMSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)C)=O)[C@@H](C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.18428
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73